Cas no 90259-39-5 (Benzoic acid, 2-(ethylthio)-6-methyl-)

Benzoic acid, 2-(ethylthio)-6-methyl- structure
90259-39-5 structure
Product Name:Benzoic acid, 2-(ethylthio)-6-methyl-
CAS No:90259-39-5
MF:C10H12O2S
MW:196.266081809998
CID:790837
PubChem ID:71429539
Update Time:2025-04-19

Benzoic acid, 2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(ethylthio)-6-methyl-
    • 2-ethylsulfanyl-6-methylbenzoic acid
    • DTXSID90848216
    • 2-(Ethylsulfanyl)-6-methylbenzoic acid
    • 90259-39-5
    • Inchi: 1S/C10H12O2S/c1-3-13-8-6-4-5-7(2)9(8)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: ZMYQBFZHIFHPIJ-UHFFFAOYSA-N
    • SMILES: S(CC)C1=CC=CC(C)=C1C(=O)O

Computed Properties

  • Exact Mass: 196.05580079g/mol
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.6Ų
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